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Cat. No.: B1252870 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ent-Spathulenol is a naturally occurring tricyclic sesquiterpenoid alcohol that has garnered

interest within the scientific community due to its presence in the essential oils of various plants

and its potential biological activities. This technical guide provides a comprehensive overview

of the molecular structure of Ent-Spathulenol, including its key physicochemical properties

and the experimental methodologies employed in its structural elucidation.

Molecular Structure and Properties
Ent-Spathulenol is characterized by a unique tricyclic carbon skeleton, which consists of a

cyclopropane ring fused to a seven-membered ring, which is in turn fused to a five-membered

ring. The molecule possesses the chemical formula C₁₅H₂₄O.[1] It is classified as a tertiary

alcohol, with a hydroxyl group attached to a quaternary carbon.[1]

The systematic IUPAC name for Ent-Spathulenol is (1aR,4aR,7S,7aR,7bR)-1,1,7-trimethyl-4-

methylidene-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[h]azulen-7-ol.[1] The structure

incorporates three chiral centers, leading to the specific stereochemistry denoted by the "ent-"

prefix, indicating it is the enantiomer of spathulenol.

Table 1: Physicochemical Properties of Ent-Spathulenol
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Property Value Source

Molecular Formula C₁₅H₂₄O [1]

Molecular Weight 220.35 g/mol [1]

CAS Registry Number 6750-60-3 (for Spathulenol) [1]

Appearance Colorless, viscous liquid [2]

Odor Earthy-aromatic [2]

Taste Bitter-spicy [2]

Experimental Protocols for Structural Elucidation
The determination of the intricate molecular structure of Ent-Spathulenol has relied on a

combination of spectroscopic techniques and, historically, chemical degradation methods. The

initial isolation and structural characterization of its enantiomer, spathulenol, was first reported

in 1976.[2] Modern structural analysis typically involves the following key experimental

protocols:

Isolation from Natural Sources
Plant Material Extraction: The essential oil is typically extracted from the plant material (e.g.,

leaves, flowers) via steam distillation or solvent extraction.

Chromatographic Separation: The crude essential oil is subjected to column chromatography

on silica gel or alumina. A gradient elution system, often employing a mixture of non-polar

(e.g., hexane) and progressively more polar (e.g., ethyl acetate) solvents, is used to

separate the different components.

Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer

chromatography (TLC) or gas chromatography (GC) to identify those containing Ent-
Spathulenol.

Final Purification: The enriched fractions are further purified using techniques such as

preparative TLC or high-performance liquid chromatography (HPLC) to yield pure Ent-
Spathulenol.
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Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is the most powerful tool for

elucidating the carbon-hydrogen framework of organic molecules.

¹H NMR (Proton NMR): Provides information about the chemical environment and

connectivity of hydrogen atoms. Key signals for Ent-Spathulenol include those for the

methyl groups, the exocyclic methylene protons, and the methine protons of the ring system.

¹³C NMR (Carbon-13 NMR): Determines the number of unique carbon atoms and their

chemical environments. The spectrum of Ent-Spathulenol will show distinct signals for the

methyl, methylene, methine, and quaternary carbons, including the carbon bearing the

hydroxyl group and the olefinic carbons of the exocyclic double bond.

2D NMR Techniques (COSY, HSQC, HMBC): These experiments are crucial for establishing

the connectivity between protons (COSY), directly attaching protons to carbons (HSQC), and

long-range correlations between protons and carbons (HMBC). This collective data allows for

the unambiguous assignment of all proton and carbon signals and confirms the tricyclic ring

system.

Mass Spectrometry (MS): MS provides information about the molecular weight and

fragmentation pattern of the molecule.

Electron Ionization (EI-MS): The mass spectrum of Ent-Spathulenol will show a molecular

ion peak (M⁺) corresponding to its molecular weight. The fragmentation pattern provides

clues about the structural motifs present in the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present.

The IR spectrum of Ent-Spathulenol will exhibit a characteristic broad absorption band in the

region of 3200-3600 cm⁻¹ due to the O-H stretching of the alcohol group, and a peak around

1640 cm⁻¹ corresponding to the C=C stretching of the exocyclic methylene group.

X-ray Crystallography: The definitive determination of the three-dimensional structure and

absolute stereochemistry of a crystalline compound is achieved through single-crystal X-ray

diffraction. For Ent-Spathulenol, which is often an oil, a crystalline derivative would need to be

prepared. This technique provides precise bond lengths, bond angles, and the spatial
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arrangement of all atoms in the molecule, confirming the tricyclic structure and the relative and

absolute configuration of the chiral centers.

Logical Relationship of Structural Elucidation
The process of determining the molecular structure of Ent-Spathulenol follows a logical

workflow, beginning with its isolation and culminating in the detailed mapping of its atomic

arrangement.
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Structural Elucidation Workflow for Ent-Spathulenol.
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This in-depth understanding of the molecular structure of Ent-Spathulenol is fundamental for

further research into its synthesis, biological activity, and potential applications in drug

development and other scientific fields. The combination of these robust analytical techniques

provides a high degree of confidence in the assigned structure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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